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Compound of Interest

Compound Name: 4-Hydroxy-2-iodobenzaldehyde

Cat. No.: B1341843

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Hydroxy-2-iodobenzaldehyde. Adherence to
these procedures is vital for ensuring personal safety and proper chemical management.

Chemical Hazard Summary

4-Hydroxy-2-iodobenzaldehyde is a chemical compound that requires careful handling due to
its potential health and environmental hazards. According to safety data, it causes skin
irritation, serious eye damage, and may cause respiratory irritation.[1][2] It is also considered

harmful to aquatic life. Therefore, appropriate personal protective equipment and handling
procedures are mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the necessary PPE for handling 4-Hydroxy-2-
iodobenzaldehyde. Always inspect PPE for integrity before use.[3]
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Protection Area

Required PPE

Specifications & Rationale

Eye/Face Protection

Chemical safety goggles or a

face shield

Must meet ANSI Z.87.1 or
European Standard EN166.[4]
[5] Essential to prevent serious
eye damage from dust or

splashes.[6]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) and a

lab coat

Disposable nitrile gloves offer
broad short-term protection.[7]
Always wash hands thoroughly
after handling.[2][8] A lab coat
should be worn to protect

clothing and skin.[7]

Respiratory Protection

Use in a well-ventilated area;

respirator if needed

Operations should be
conducted in a chemical fume
hood or a well-ventilated area
to avoid breathing dust.[2] If
ventilation is inadequate, a

suitable respirator is required.

[719]

Footwear

Closed-toe shoes

Shoes must cover the entire
foot to protect against spills.[7]
[10]

Operational Plan: Step-by-Step Handling Protocol

Following a structured protocol minimizes risks during the handling of 4-Hydroxy-2-

iodobenzaldehyde.

1. Preparation:

Don all required PPE as specified in the table above.

Ensure that an eyewash station and safety shower are readily accessible.[4][5]

Work in a well-ventilated area, preferably a chemical fume hood.[3]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1358014&productDescription=4-HYDROXYBENZALDEHYDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17446&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-3870-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg2OTN8YXBwbGljYXRpb24vcGRmfGFHRmtMMmhtTmk4NU1UZ3lNalkzT0RNME16azRMMU5FUWw4ek9EY3dYMGxGWDBWT0xuQmtaZ3xiZDhiODU2NjM2MGMyZTgzY2NkNDNhODBjZmQ1MDUzODZmMzFkY2ZiNjBkYmM5MTNkZDMzMDJhYmRkYWZjNjkw
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://westliberty.edu/health-and-safety/files/2010/02/4-Hydroxybenzaldehyde.pdf
https://www.synerzine.com/docs/sds/W01699%20SDS%20(US-English).pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://westliberty.edu/health-and-safety/files/2010/02/4-Hydroxybenzaldehyde.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.benchchem.com/product/b1341843?utm_src=pdf-body
https://www.benchchem.com/product/b1341843?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1358014&productDescription=4-HYDROXYBENZALDEHYDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17446&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1341843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Keep the container tightly closed when not in use and store it in a dry, cool place away from
direct sunlight and incompatible materials like strong oxidizing agents and strong bases.[3][4]
[11] The compound should be stored under nitrogen at 4°C for long-term stability.[1]

. Handling and Use:

Avoid the formation of dust during handling.[2][3][4]

Weigh and transfer the chemical carefully to prevent spills.

Avoid contact with skin, eyes, and clothing.[4][6]

Do not eat, drink, or smoke in the handling area.[3]

. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[3][4] Remove contact lenses if present and easy to do. Seek immediate medical
attention from an ophthalmologist.

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with
plenty of soap and water.[2][5] If skin irritation persists, get medical advice.[3][4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.
Seek medical attention if you feel unwell.[2][5]

Ingestion: Clean the mouth with water and then drink plenty of water.[3][4] Do not induce
vomiting. Seek medical attention.

. Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[4][12]

Clean the work area and decontaminate any surfaces that may have come into contact with
the chemical.

Securely close the container and return it to its designated storage location.
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Caption: Experimental workflow for handling 4-Hydroxy-2-iodobenzaldehyde.
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Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance. This material and its container must be disposed of as hazardous waste.[6]

1. Waste Collection:

o Collect excess 4-Hydroxy-2-iodobenzaldehyde and any contaminated disposable materials
(e.q., gloves, weighing paper) in a designated, compatible, and clearly labeled hazardous
waste container.[4][6]

« Do not mix with other waste streams unless compatibility is confirmed.
2. Labeling:

e The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"4-Hydroxy-2-iodobenzaldehyde".

o Keep the container closed except when adding waste.

3. Storage Pending Disposal:

o Store the waste container in a designated satellite accumulation area.
o Ensure the storage area is secure and away from drains.[6]

4. Final Disposal:

» Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company.[3]

» Do not empty the chemical or its container into drains or dispose of it with regular trash.[5][6]
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Caption: Disposal decision pathway for materials.
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Parameter Information Reference

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements o [1][2]
eye irritation.H335: May cause

respiratory irritation.

GHS Signal Word Warning [1][2]

Physical Form Solid [1]

4°C, protect from light, stored
Storage Temperature ) [1]
under nitrogen

) ) Strong oxidizing agents,
Incompatible Materials [4][11]
Strong bases

Carbon monoxide (CO),
Carbon dioxide (C0O2), [51[11]
Hydrogen iodide

Hazardous Combustion

Products

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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